molecular formula C10H19NO2S B576213 Carbamic acid, [1-(mercaptomethyl)-2-butenyl]-, 1,1-dimethylethyl ester, [S- CAS No. 185422-73-5

Carbamic acid, [1-(mercaptomethyl)-2-butenyl]-, 1,1-dimethylethyl ester, [S-

Cat. No.: B576213
CAS No.: 185422-73-5
M. Wt: 217.327
InChI Key: FNJMJHMXNOMBEK-SLGIHZDVSA-N
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Description

Carbamic acid, [1-(mercaptomethyl)-2-butenyl]-, 1,1-dimethylethyl ester, [S-, also known as Carbamic acid, [1-(mercaptomethyl)-2-butenyl]-, 1,1-dimethylethyl ester, [S-, is a useful research compound. Its molecular formula is C10H19NO2S and its molecular weight is 217.327. The purity is usually 95%.
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Properties

CAS No.

185422-73-5

Molecular Formula

C10H19NO2S

Molecular Weight

217.327

IUPAC Name

tert-butyl N-[(Z,2S)-1-sulfanylpent-3-en-2-yl]carbamate

InChI

InChI=1S/C10H19NO2S/c1-5-6-8(7-14)11-9(12)13-10(2,3)4/h5-6,8,14H,7H2,1-4H3,(H,11,12)/b6-5-/t8-/m0/s1

InChI Key

FNJMJHMXNOMBEK-SLGIHZDVSA-N

SMILES

CC=CC(CS)NC(=O)OC(C)(C)C

Synonyms

Carbamic acid, [1-(mercaptomethyl)-2-butenyl]-, 1,1-dimethylethyl ester, [S-

Origin of Product

United States

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